6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C15H16N4O2/c1-9-6-14-17-8-11(15(16)19(14)18-9)10-4-5-12(20-2)13(7-10)21-3/h4-8H,16H2,1-3H3
• InChI Key: QBSAIPAAEHDKPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=CC(=C2N)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine, also known as DMPPT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DMPPT is a pyrazolopyrimidine derivative that has been shown to have promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral effects. In

Mechanism of Action

The mechanism of action of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways involved in inflammation, cancer, and viral replication. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. Additionally, 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been found to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cancer cell growth and survival. The compound has also been shown to inhibit the replication of several viruses, including HIV and hepatitis C virus, by targeting specific viral proteins.
Biochemical and Physiological Effects
6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been shown to have several biochemical and physiological effects. The compound has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of several inflammatory diseases. Additionally, 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to the inhibition of cancer cell growth and proliferation. The compound has also been found to inhibit viral replication by targeting specific viral proteins, leading to the inhibition of viral replication and spread.

Advantages and Limitations for Lab Experiments

6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has several advantages and limitations for lab experiments. The compound has been shown to have high potency and selectivity for its target enzymes and signaling pathways, making it a promising candidate for further research and development. Additionally, 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has good pharmacokinetic properties, including good oral bioavailability and a long half-life, making it suitable for in vivo studies. However, the compound has some limitations, including its solubility and stability, which may affect its efficacy and bioavailability in vivo.

Future Directions

There are several future directions for the research and development of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine. The compound has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in humans. Additionally, the compound may have potential applications in the treatment of other diseases, such as autoimmune diseases and neurodegenerative diseases. Further research is also needed to optimize the synthesis method of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine and to develop analogs with improved pharmacological properties. Finally, the compound may have potential applications in drug delivery systems, such as nanoparticles and liposomes, which may improve its efficacy and bioavailability in vivo.
Conclusion
6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound has been shown to have promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral effects. The synthesis method of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been optimized to increase the yield and purity of the compound, making it suitable for further research and development. Future research should focus on determining the safety and efficacy of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine in humans, optimizing the synthesis method, and developing analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine involves the reaction of 3,4-dimethoxybenzaldehyde with 2-methylpyrazol-5-amine in the presence of acetic anhydride and sulfuric acid. The resulting intermediate is then reacted with ammonium acetate to yield 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine. The synthesis method of 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been optimized to increase the yield and purity of the compound, making it suitable for further research and development.

Scientific Research Applications

6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been shown to have potential applications in drug discovery and development. The compound has been tested for its anti-inflammatory, anti-cancer, and anti-viral effects, and has shown promising results in preclinical studies. 6-(3,4-dimethoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, the compound has been shown to have antiviral activity against several viruses, including HIV and hepatitis C virus.